Cas no 137676-35-8 (4,5,6,7-Tetrafluoro-2-benzothiophene)
137676-35-8 structure
Product Name:4,5,6,7-Tetrafluoro-2-benzothiophene
CAS No:137676-35-8
MF:C8H2F4S
MW:206.160094738007
CID:2772307
PubChem ID:14891875
Update Time:2025-04-21
4,5,6,7-Tetrafluoro-2-benzothiophene Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL21578113
- 4,5,6,7-tetrafluorobenzo[c]thiophene
- DTXCID60515807
- 4,5,6,7-Tetrafluoro-2-benzothiophene
- DTXSID30565031
- 137676-35-8
-
- Inchi: 1S/C8H2F4S/c9-5-3-1-13-2-4(3)6(10)8(12)7(5)11/h1-2H
- InChI Key: HFLAKNFPIYXXCJ-UHFFFAOYSA-N
- SMILES: S1C=C2C(=C(C(=C(C2=C1)F)F)F)F
Computed Properties
- Exact Mass: 205.98133389g/mol
- Monoisotopic Mass: 205.98133389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 28.2Ų
4,5,6,7-Tetrafluoro-2-benzothiophene Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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